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Compound of Interest

Compound Name:
7-Bromo-6-methoxychroman-4-

amine

Cat. No.: B11856329

Get Quote

Chemical Identity & Hazard Profile
Before initiating disposal, you must validate the waste stream against the chemical's specific

hazards. 7-Bromo-6-methoxychroman-4-amine is a halogenated bicyclic amine often used

as a pharmaceutical intermediate. Its dual nature—an organic base containing a halogen—

dictates its specific waste stream requirements.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11856329#bc-rfq
https://www.benchchem.com/product/b11856329/docs?utm_src=pdf-body#operational-guide-disposal-of-7-bromo-6-methoxychroman-4-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11856329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Disposal Implication

CAS Number 1780970-80-0
Unique identifier for waste

manifesting.

Functional Groups
Primary Amine (-NH₂), Aryl

Bromide (-Br), Ether (-OCH₃)

Basic & Halogenated. Must be

segregated from acids and

non-halogenated solvents.[1]

Physical State
Solid (typically off-white

powder)

Requires solid waste

segregation; do not dissolve

solely for disposal.

Acidity/Basicity Basic (pKb ~3-4 est.)

Potential D002 (Corrosive)

characteristic if pH > 12.5 in

solution.

Reactivity
Incompatible with strong

oxidizers and acids.

Do not mix with acidic waste

streams (risk of exothermic

neutralization).

Strategic Waste Segregation
Core Directive: This compound must be classified as Halogenated Basic Organic Waste.

Why Segregation Matters (The "Why")
Halogen Content: The bromine atom necessitates high-temperature incineration (>1100°C)

with specific scrubbing to prevent the formation of brominated dioxins/furans and to capture

corrosive hydrogen bromide (HBr) gas. Mixing this with non-halogenated fuel-blending waste

streams is a critical compliance violation.

Amine Functionality: As a base, mixing this waste with acidic waste streams (e.g., acid

chlorides, mineral acids) in a central carboy can cause immediate exothermic reactions,

pressurization, and container failure.

Disposal Protocols (Step-by-Step)
Scenario A: Disposal of Pure Solid Substance
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Use this for expired shelf stocks or surplus solids.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass container. Avoid metal containers due to potential amine-induced corrosion over time.

Packaging:

Keep the substance in its primary vial/bottle.

Place the primary container inside a clear plastic zip-seal bag (secondary containment).

Labeling:

Apply a hazardous waste label.[1][2]

Constituents: "7-Bromo-6-methoxychroman-4-amine, 95%+".[3]

Hazard Checkboxes: [x] Toxic, [x] Irritant.

Stream: Designate for "Lab Pack - Solid Hazardous Waste".

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Use this for mother liquors or flash chromatography fractions containing the compound.

Solvent Assessment: Determine the primary solvent.

If solvent is DCM/Chloroform: Use the Halogenated Waste carboy.

If solvent is Methanol/Ethyl Acetate: You must still use the Halogenated Waste carboy

because the solute (the amine) contains bromine.

pH Check (Critical):

Check the pH of the solution.
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If pH < 4 (Acidic): Neutralize slowly with Sodium Bicarbonate (NaHCO₃) or dilute Sodium

Hydroxide (NaOH) to pH 6-9 before adding to the organic waste carboy. Never add acidic

solutions to an organic amine waste stream.

Transfer: Pour into the dedicated "Halogenated Organic Solvents" carboy (typically yellow-

walled or yellow-tagged).

Log Entry: Record the volume and estimated concentration of the amine on the waste

container's log sheet.

Scenario C: Benchtop Spill Cleanup
Immediate response for powder spills.

PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles, N95 dust mask

(if powder is fine/aerosolized).

Neutralization:

Cover the spill with a weak solid acid (e.g., Citric Acid or Sodium Bisulfate) to neutralize

the basic amine.

Dampen slightly with water to facilitate reaction if necessary.[4]

Collection:

Scoop the resulting paste/solid into a disposable container.

Wipe the area with soap and water.[4][5][6]

Disposal: Treat the collected spill debris as Solid Hazardous Waste (Scenario A).

Decision Logic & Workflow
The following diagrams illustrate the decision-making process for waste stream selection and

the operational workflow.

Diagram 1: Waste Stream Decision Logic
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Caption: Logic tree for determining the correct waste stream. Note that even non-halogenated

solvents must move to the Halogenated stream due to the brominated solute.

Diagram 2: "Cradle-to-Grave" Disposal Workflow
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Caption: Operational workflow from laboratory generation to final thermal destruction.

Regulatory Compliance (US Focus)
When preparing the waste manifest or requesting pickup, use the following classifications to

ensure compliance with EPA (RCRA) and DOT regulations.

EPA RCRA Waste Codes
While this specific intermediate is not a "Listed" waste (P or U list), it exhibits characteristics

that determine its code:

D001 (Ignitable): Applicable if the amine is dissolved in a flammable solvent (e.g., MeOH,

EtOAc).

D002 (Corrosive): Applicable if the waste is an aqueous solution with pH > 12.5.

Non-Regulated Hazardous Waste: If solid and not characteristically toxic (by TCLP), it is

often managed as non-RCRA regulated but must still be incinerated as chemical waste due

to the halogen content.

DOT Shipping Description (For Transport)
If shipping pure waste off-site (rare for individual researchers, usually handled by EHS

vendors):

Proper Shipping Name: Corrosive solid, basic, organic, n.o.s. (contains 7-Bromo-6-
methoxychroman-4-amine)[3][7]
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Hazard Class: 8

Packing Group: III (Assumed based on similar aryl amines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxychroman-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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